Cas no 1781172-13-1 (5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole)
1781172-13-1 structure
Product Name:5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole
CAS No:1781172-13-1
MF:C7H10BrN3O2
MW:248.07720041275
CID:4779594
Update Time:2023-08-17
5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole
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- Inchi: 1S/C7H10BrN3O2/c1-7(2,3)10-6(8)5(4-9-10)11(12)13/h4H,1-3H3
- SMILES: BrC1=C(C=NN1C(C)(C)C)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 211
- XLogP3: 2
- Topological Polar Surface Area: 63.6
5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB01056-5g |
5-bromo-1-(tert-butyl)-4-nitro-1H-pyrazole |
1781172-13-1 | 95% | 5g |
$1560 | 2023-09-07 |
5-Bromo-1-(t-butyl)-4-nitro-1H-pyrazole Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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